Cas no 113475-65-3 (4,5-Diethoxy-2-nitroaniline)

• Product Name: 4,5-Diethoxy-2-nitroaniline
• CAS No: 113475-65-3
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 185948
• PubChem ID: 5143949
• Update Time: 2025-04-19

4,5-Diethoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4,5-DIETHOXY-2-NITROANILINE
• AC1NOTFL
• AC1Q35X6
• ACMC-20e660
• CTK4A8313
• Oprea1_735844
• Benzenamine, 4,5-diethoxy-2-nitro-
• SB79648
• DTXSID40408743
• EN300-13712
• SR-01000070934
• 113475-65-3
• SR-01000070934-1
• AKOS009013535
• Z90667494
• CS-0233918
• SCHEMBL11484097
• 4,5-Diethoxy-2-nitroaniline

• MDL： MFCD02103697
• Inchi： 1S/C10H14N2O4/c1-3-15-9-5-7(11)8(12(13)14)6-10(9)16-4-2/h5-6H,3-4,11H2,1-2H3
• InChI Key： FIHGCFPYSBKOTC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=CC=1OCC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.095357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.225
• Boiling Point: 399.3°Cat760mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.559
• PSA: 87.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers